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Compound of Interest

Compound Name: Pyrazine-2-carbaldehyde

Cat. No.: B1279537

For Researchers, Scientists, and Drug Development Professionals

Introduction: Pyrazine-2-carbaldehyde (CAS No: 5780-66-5) is a heterocyclic organic
compound featuring a pyrazine ring substituted with an aldehyde group.[1] This molecule is a
significant building block in the synthesis of pharmaceuticals and agrochemicals and is also
utilized as a flavoring agent, often imparting nutty or roasted aromas.[1][2] Its versatile reactivity
and aromatic properties make it a compound of interest in various research and industrial
applications.[2] Accurate and thorough analytical characterization is crucial for ensuring its
purity, confirming its structure, and quantifying its presence in various matrices.

This document provides detailed application notes and experimental protocols for the
characterization of Pyrazine-2-carbaldehyde using a suite of modern analytical techniques.

Physicochemical Properties

A summary of the key physicochemical properties of Pyrazine-2-carbaldehyde is presented
below. This data is essential for sample handling, storage, and method development.
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Property Value Reference
CAS Number 5780-66-5 [11[3]
Molecular Formula CsHaN20 [1103114]
Molecular Weight 108.10 g/mol [31[4]

Off-white to light yellow or
Appearance o [1][2][5]
brown solid/liquid

IUPAC Name pyrazine-2-carbaldehyde [3]
2-Formylpyrazine, Pyrazine-2-

Synonyms i Y [51[6]
carboxaldehyde

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [71[8]
Acetate, DMSO, Acetone

Boiling Point 192.1°C at 760 mmHg [5][6]

General Analytical Workflow

The characterization of Pyrazine-2-carbaldehyde typically follows a structured workflow, from
sample preparation to final data interpretation. The choice of techniques depends on the
analytical goal, such as structural confirmation, purity assessment, or quantification.
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Structural Elucidation

uuuuuuuuu (NMR, MS, IR)

Sample containing Sample Preparation ) ’ )
Pyrazine-2-carbaldehyde (Dissolution, Extraction, Dilution) Analytical Technique Selection
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Sample Preparation

Sample Matrix
(e.g., Food, Reaction Mixture)

'

Add Internal Standard
(e.g., Pyrazine-d4)

'

Extraction
(HS-SPME, LLE)

GC-MS JAnalysis

Injection

GC Separation
(Capillary Column)

ESSPAGEWSH
(Quadrupole/ToF)

Data Intefpretation

Total lon Chromatogram
(Identify Retention Time)

'

Mass Spectrum
(Library Search, Fragmentation)

'

Quantification
(Peak Area Integration)
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Analytical Goal?

Purity/Apsay Trace Quantification

Determine Purity / Assay

Alternative (if volatile):
GC-FID

Structural Elucidation

»

Quantify in Complex Matrix
(e.g., Food, Biological)

Confirm Chemical Structure

Primary Method:
NMR (*H, 13C)

Primary Method:
HPLC-UV

Primary Method:
GC-MS (if volatile)

]

1

1

]

|
Alternative:
LC-MS/MS

Supporting Methods:
MS, IR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Characterization of Pyrazine-2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1279537#analytical-methods-for-pyrazine-2-
carbaldehyde-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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